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Compound of Interest

Compound Name: Penicillin G Procaine

Cat. No.: B1212216 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the use

of Penicillin G Procaine in various animal models for research purposes.

Penicillin G procaine is a long-acting parenteral antibiotic combining penicillin G and the local

anesthetic procaine. This combination allows for less frequent dosing and reduced injection site

pain.[1] In research settings, it is utilized to model infectious diseases and assess antibacterial

efficacy.

Mechanism of Action
Penicillin G is a beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.[2] It

specifically targets penicillin-binding proteins (PBPs), which are enzymes essential for the final

step in peptidoglycan synthesis.[2] By acylating the transpeptidase enzyme, penicillin G

prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and

subsequent cell lysis.[2] The procaine component of the formulation serves as a local

anesthetic and also slows the absorption of penicillin G, prolonging its therapeutic effect.[1]
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Diagram 1: Mechanism of Action of Penicillin G.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of Penicillin G Procaine in

various animal models.

Table 1: Recommended Dosage by Animal Model
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Animal Model
Dosage Range
(IU/kg)

Route of
Administration

Frequency Reference(s)

Rabbit 6,000 - 18,000 IM, SC Once daily [1][3]

Rat
4 mg/kg

(Penicillin G)
IM Every 12 hours [4]

Mouse

LD50 of

Procaine: 45

mg/kg (IV)

- - [5]

Dog 20,000 - 40,000 IM, SC
Every 12-24

hours

Cat 20,000 - 40,000 IM, SC Every 8-12 hours

Swine 3,000 IM Once daily [6]

Cattle 3,000 IM Once daily [6]

Sheep 3,000 IM Once daily [6]

Horse 22,000 IM - [7]

Note: IU to mg conversion: 1 mg of penicillin G sodium is approximately 1667 IU.[8]

Table 2: Pharmacokinetic Parameters (Various Species)

Species
Administration
Route

Tmax (hours)
Elimination
Half-life
(hours)

Reference(s)

Human IM ~4
15-20 (blood

level fall-off)
[9][10]

Horse IM -

15.6 (procaine),

24.7 (penicillin

G)

[7][11][12]

Cattle IP 0.75 ± 0.27 - [13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.drugs.com/vet/procaine-penicillin-g-can.html
https://pdf.hres.ca/dpd_pm/00060521.PDF
https://pubmed.ncbi.nlm.nih.gov/6723636/
https://www.ema.europa.eu/en/documents/mrl-report/procaine-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.drugs.com/vet/pro-pen-g-injection.html
https://www.drugs.com/vet/pro-pen-g-injection.html
https://www.drugs.com/vet/pro-pen-g-injection.html
https://pubmed.ncbi.nlm.nih.gov/10895905/
https://journals.asm.org/doi/pdf/10.1128/jb.59.5.625-643.1950
https://www.rxlist.com/penicillin-g-procaine-drug.htm
https://labeling.pfizer.com/showlabeling.aspx?id=718
https://pubmed.ncbi.nlm.nih.gov/10895905/
https://madbarn.com/research/pharmacokinetics-of-penicillin-g-procaine-versus-penicillin-g-potassium-and-procaine-hydrochloride-in-horses/
https://www.researchgate.net/publication/12423138_Pharmacokinetics_of_penicillin_G_procaine_versus_penicillin_G_potassium_and_procaine_hydrochloride_in_horses
https://cgfarad.ca/wp-content/uploads/2025/04/Chicoine-2009-Kinetics-and-residues-of-PPG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Toxicity Data

Species Compound LD50
Route of
Administration

Reference(s)

Mouse Procaine 45 mg/kg IV [5]

Rat Procaine 35 mg/kg IV [5]

Mouse
Penicillin G

Procaine
70 mg/kg IV [5]

Experimental Protocols
Protocol 1: Preparation of Penicillin G Procaine for
Injection
Materials:

Vial of Penicillin G Procaine for injectable suspension (e.g., 300,000 IU/mL)

Sterile diluent (if required by manufacturer)

70% ethanol or other suitable disinfectant

Sterile syringes and needles (1-3 mL syringes; 21-25 gauge needles depending on animal

size)

Procedure:

If using a lyophilized powder, reconstitute according to the manufacturer's instructions with

the specified sterile diluent.

For suspensions, warm the vial to room temperature to reduce viscosity.[14]

Shake the vial vigorously to ensure a uniform suspension.[14]

Disinfect the rubber stopper of the vial with 70% ethanol.
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Using a sterile syringe and needle, draw up the required volume of the suspension.

To facilitate withdrawal, you may first inject a volume of air equal to the dose into the vial.[6]

Before administration, ensure there are no air bubbles in the syringe, or a small bubble is

present at the plunger end to ensure the full dose is administered.[6]
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Diagram 2: Workflow for Preparation of Penicillin G Procaine.
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Protocol 2: Intramuscular (IM) Administration in Rodents
Materials:

Prepared syringe with Penicillin G Procaine

Appropriate animal restraint device

70% ethanol

Procedure:

Restraint: Properly restrain the animal to expose the desired injection site. For mice and rats,

the quadriceps or gluteal muscles are common sites.

Site Preparation: Disinfect the injection site with 70% ethanol.

Injection:

Mouse: Use a 25-gauge needle. The maximum injection volume should not exceed 0.05

mL per site.

Rat: Use a 23-25 gauge needle. The maximum injection volume should not exceed 0.1 mL

per site.

Insert the needle deep into the muscle mass.

Aspirate briefly to ensure the needle is not in a blood vessel. If blood appears, withdraw the

needle and select a new site.

Inject the suspension slowly and steadily.[15]

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Rotate injection sites for subsequent administrations.[16]

Monitor the animal for any adverse reactions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1212216?utm_src=pdf-body
https://www.drugs.com/dosage/penicillin-g-procaine.html
https://www.revivalanimal.com/product/penicillin-g-procaine-injection-suspension
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 3: Subcutaneous (SC) Administration in
Rodents and Rabbits
Materials:

Prepared syringe with Penicillin G Procaine

Appropriate animal restraint device

70% ethanol

Procedure:

Restraint: Properly restrain the animal.

Site Preparation: Shave a small area of fur at the injection site (dorsal region between the

scapulae is common) and disinfect with 70% ethanol.

Injection:

Gently lift a fold of skin to create a "tent."

Insert the needle (23-25 gauge) into the base of the skin tent, parallel to the body.

Aspirate to check for blood.

Inject the solution.

Withdraw the needle and gently massage the area to aid in dispersal.

Monitor the animal for any local reactions at the injection site. Mild soreness may occur with

subcutaneous administration.[1]

Adverse Effects and Monitoring
Researchers should be vigilant for potential adverse effects, which can include:
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Hypersensitivity Reactions: These are the most common adverse effects and can range from

skin rashes and urticaria to severe, life-threatening anaphylaxis.[9] Animals with a known

hypersensitivity to penicillins or cephalosporins should not be treated with Penicillin G
Procaine.[16]

Procaine Toxicity: Inadvertent intravenous injection or administration of very high doses can

lead to central nervous system effects such as tremors, seizures, and behavioral changes.[5]

[17]

Local Tissue Reactions: Intramuscular injections may cause local irritation and inflammation

at the injection site.[16]

Gastrointestinal Upset: As with many antibiotics, disruption of the normal gut flora can occur.

Monitoring:

Closely observe animals for at least 30 minutes post-injection for any signs of acute allergic

reactions.[3]

Regularly inspect injection sites for signs of inflammation, swelling, or abscess formation.

Monitor for changes in behavior, appetite, and hydration status.

In long-term studies, periodic complete blood counts may be considered to monitor for

hematological abnormalities.

Considerations for Experimental Design
Dose Selection: The appropriate dose will depend on the animal model, the specific

pathogen being studied, and the severity of the infection. It is recommended to conduct pilot

studies to determine the optimal dose for your specific experimental conditions.

Route of Administration: The choice between intramuscular and subcutaneous administration

may affect the absorption rate and bioavailability of the drug.[18]

Control Groups: Always include appropriate control groups in your study design, such as

vehicle-treated animals.
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Regulatory Compliance: All animal experiments must be conducted in accordance with

institutional and national guidelines for animal welfare.

By following these protocols and considerations, researchers can effectively and safely utilize

Penicillin G Procaine in their animal models to advance scientific knowledge and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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